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Compound of Interest

Compound Name: Potassium tetrathionate

Cat. No.: B077055

Application Notes: Tetrathionate Broth for
Salmonella Enrichment

Introduction

Tetrathionate Broth is a selective enrichment medium used for the isolation of Salmonella
species from various samples, including clinical specimens (such as feces), food products, and
environmental samples.[1][2] The medium's formulation is designed to suppress the growth of
commensal intestinal organisms while allowing Salmonella to proliferate.[1][3] This selective
action is crucial, as Salmonella may be present in low numbers compared to competing
microflora.[4]

Principle of Operation

The selectivity of Tetrathionate Broth is based on the production of tetrathionate (SsOe2~) ions.
[1][5] This is achieved by adding an iodine-potassium iodide solution to the broth base, which
contains sodium thiosulfate, just before use.[6][7] The iodine oxidizes the thiosulfate to form
tetrathionate.[7] Most non-pathogenic enteric bacteria, such as E. coli, are inhibited by the
presence of tetrathionate.[6] However, Salmonella species possess the enzyme tetrathionate
reductase, which allows them to utilize tetrathionate as an electron acceptor and thrive in this
environment.[2][6]

The broth also contains other selective and nutritive components:
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» Peptones and Yeast Extract: Provide essential nutrients like nitrogen, vitamins, and amino
acids to support bacterial growth.[1]

 Bile Salts: Inhibit the growth of gram-positive bacteria and some gram-negative organisms.

[6]18]

e Calcium Carbonate: Acts as a buffer to neutralize the sulfuric acid produced during the
reduction of tetrathionate, maintaining the pH of the medium.[1][9]

For enhanced selectivity, supplements like brilliant green or novobiocin can be added. Brilliant
green further suppresses gram-positive and some gram-negative bacteria, while novobiocin
can be used to inhibit the growth of Proteus species, which can also reduce tetrathionate.[8][9]
[10]

Quantitative Data: Broth Formulations

The following tables summarize the components for various common formulations of
Tetrathionate Broth base and the essential iodine-potassium iodide supplement.

Table 1: Composition of Tetrathionate Broth Base Formulations (per 1 Liter of Purified Water)
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Formulation 1

Formulation 2 Formulation 3 (ISO)

Component (General Purpose) . .
(Sigma-Aldrich)[1] [5]
[718]0o111]
Enzymatic Digest of
_ 25¢g 4.5 g (Peptone) -
Casein/Peptone
Enzymatic Digest of
Animal Tissue/Meat 259 0.9 g (Meat Extract) -
Peptone
Mixed Peptones - - -
Bile Salts 10g - -
Calcium Carbonate 10.0g 2509 -
Sodium Thiosulfate 30.0¢g 40.7 g -
Yeast Extract - 184g -
Sodium Chloride - 45¢ -
Dehydrated Base
46.0 g 77449 107.0 g
Powder
Final pH 8.4+0.2 7.8+0.2 N/A

Table 2: Composition of lodine-Potassium lodide (I>-KI) Solution

Component

Amount

lodine

5.0 - 6.0 g[1][7][9][12]

Potassium lodide

4.0 - 5.0 g[1][7][9][12]

Purified Water (Sterile)

20.0 mL[1][7][12]

Experimental Protocols

Protocol 1: Preparation of Tetrathionate Broth Base
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» Dissolution: Suspend the appropriate amount of dehydrated tetrathionate broth base powder
(refer to Table 1 or manufacturer's instructions) in 1 liter of purified water.[7]

e Heating: Heat the suspension with frequent agitation and bring it to a boil for one minute to
ensure complete dissolution of the medium.[7] Do not autoclave the broth base, as
excessive heat can degrade its components.[12][13]

e Cooling: Cool the prepared broth base to below 45-50°C.[7]

o Storage: The sterile broth base (without iodine) can be stored at 2-8°C for several weeks.[1]
[11]

Protocol 2: Preparation of lodine-Potassium lodide (I>-KI) Solution

e Dissolution: Dissolve 5.0 g of potassium iodide in 20 mL of sterile purified water.[1][7][12]

» Addition of lodine: Add 6.0 g of iodine to the potassium iodide solution.[1][7][12]

o Mixing: Stir the solution until the iodine is completely dissolved.[14]

Protocol 3: Final Preparation of Complete Tetrathionate Broth and Salmonella Enrichment

» Addition of lodine: Immediately before use, aseptically add 20 mL of the prepared [>-Kl
solution to 1 liter of the cooled Tetrathionate Broth Base.[1][7] Mix well. The medium should
not be heated after the addition of iodine.[7] The complete medium should be used on the
day it is prepared.[1][11]

o Optional Supplements: If required, add other selective agents like brilliant green (10 mL of a
0.1% solution) or novobiocin (40 mg/L) to the broth before adding the iodine solution.[1][8]

o Dispensing: Aseptically dispense the complete medium into sterile test tubes, typically in 10
mL volumes.[1] Ensure the calcium carbonate precipitate is evenly suspended during
dispensing.[9]

 Inoculation: Inoculate the broth with the sample. For solid samples like feces or food, add
approximately 1 gram to 10 mL of broth.[2] For liquid samples, a 1:10 ratio is common.[3]
Thoroughly emulsify the specimen in the broth.[15]
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 Incubation: Incubate the inoculated tubes aerobically for 18-24 hours at 35-37°C.[2][9] Some
protocols may recommend incubation at 43°C.[1]

e Subculturing: After incubation, subculture a loopful of the enrichment broth onto selective
and differential agar plates, such as Xylose Lysine Deoxycholate (XLD) Agar, Bismuth Sulfite
Agar, or Salmonella-Shigella (SS) Agar.[1][2]

o Final Steps: Incubate the plates and examine for characteristic Salmonella colonies. Further
biochemical and serological tests are required for complete identification.[2]
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Caption: Workflow for Tetrathionate Broth Preparation and Salmonella Enrichment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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